Cas no 2224121-23-5 (1-[(6-Ethyl-2-pyridinyl)carbonyl]-3,3-dimethyl-2-piperidinecarbonitrile)

• Product Name: 1-[(6-Ethyl-2-pyridinyl)carbonyl]-3,3-dimethyl-2-piperidinecarbonitrile
• CAS No: 2224121-23-5
• MF: C₁₆H₂₁N₃O
• MW: 271.357443571091
• CID: 5411167
• PubChem ID: 137834924
• Update Time: 2025-08-04

1-[(6-Ethyl-2-pyridinyl)carbonyl]-3,3-dimethyl-2-piperidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• Z2276420657
• 1-(6-Ethylpyridine-2-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile
• 2224121-23-5
• EN300-6668272
• 1-[(6-Ethyl-2-pyridinyl)carbonyl]-3,3-dimethyl-2-piperidinecarbonitrile

• Inchi： 1S/C16H21N3O/c1-4-12-7-5-8-13(18-12)15(20)19-10-6-9-16(2,3)14(19)11-17/h5,7-8,14H,4,6,9-10H2,1-3H3
• InChI Key： BUDUADGGNVOPQJ-UHFFFAOYSA-N
• SMILES： N1(C(C2=NC(CC)=CC=C2)=O)CCCC(C)(C)C1C#N

Computed Properties

• Exact Mass: 271.168462302g/mol
• Monoisotopic Mass: 271.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 452.7±45.0 °C(Predicted)
• pka: 3.53±0.10(Predicted)

Additional information on 1-[(6-Ethyl-2-pyridinyl)carbonyl]-3,3-dimethyl-2-piperidinecarbonitrile

Comprehensive Overview of 1-[(6-Ethyl-2-pyridinyl)carbonyl]-3,3-dimethyl-2-piperidinecarbonitrile (CAS No. 2224121-23-5)

1-[(6-Ethyl-2-pyridinyl)carbonyl]-3,3-dimethyl-2-piperidinecarbonitrile (CAS No. 2224121-23-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of piperidine derivatives, which are widely explored for their bioactive properties. The presence of both pyridine and piperidine moieties in its structure makes it a promising candidate for drug discovery and material science applications.

In recent years, the demand for nitrogen-containing heterocycles like 1-[(6-Ethyl-2-pyridinyl)carbonyl]-3,3-dimethyl-2-piperidinecarbonitrile has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a building block for designing novel enzyme inhibitors or receptor modulators. The compound's carbonitrile group further enhances its reactivity, enabling diverse synthetic transformations. With the rise of AI-driven drug discovery, this molecule has been flagged in computational screenings for its favorable pharmacokinetic properties, aligning with trends in precision medicine.

The synthesis of CAS No. 2224121-23-5 typically involves multi-step organic reactions, including acylations and cyclizations, to construct its intricate framework. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing focus on green chemistry, efforts are underway to optimize its production using catalytic methods to minimize waste—a topic frequently searched by sustainability-conscious chemists.

Beyond pharmaceuticals, 1-[(6-Ethyl-2-pyridinyl)carbonyl]-3,3-dimethyl-2-piperidinecarbonitrile is studied for its potential in crop protection. Its molecular architecture suggests possible utility as a pesticide intermediate, addressing global concerns about food security and resistant pests. This dual applicability in human health and agriculture makes it a compelling subject for interdisciplinary research, often highlighted in scientific databases and patent literature.

For researchers querying "piperidinecarbonitrile applications" or "CAS 2224121-23-5 suppliers," it’s noteworthy that this compound is commercially available but requires stringent handling due to its hygroscopic nature. Storage under inert conditions is recommended to preserve stability. Recent publications have also explored its crystal structure and solubility profiles, data highly sought after in formulation development.

In summary, 1-[(6-Ethyl-2-pyridinyl)carbonyl]-3,3-dimethyl-2-piperidinecarbonitrile exemplifies the innovation driving modern chemical R&D. Its relevance to drug design, agrochemicals, and material science ensures its continued prominence in peer-reviewed studies and industrial applications, making it a keyword-rich topic for SEO-optimized scientific content.